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Compound of Interest

Compound Name: 3-(Phenylmethylene)octan-2-one

CAS No.: 54951-59-6

Cat. No.: B12664605

Get Quote

Part 1: Executive Summary & Immediate Action
Stop. Read this before handling waste. 3-(Phenylmethylene)octan-2-one (CAS: 27820-17-3)

is an

-unsaturated ketone.[1][2][3][4] Chemically, it acts as a Michael Acceptor, capable of alkylating
biological macromolecules (proteins/DNA). Improper disposal poses significant risks of skin
sensitization and long-term aquatic toxicity.
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Immediate Action Card Protocol

Containment
Isolate immediately. Do not dispose of down the

drain.

Primary Hazard
Skin Sensitizer / Irritant.[5] Avoid all dermal

contact.[3]

Waste Stream
Non-Halogenated Organic Waste (High BTU

Incineration).

Spill Response

Absorb with vermiculite or sand. Do not use

cellulose (paper towels) for neat liquid if

oxidizers are present.

Part 2: Chemical Identification & Hazard
Assessment
To dispose of a chemical safely, you must understand its reactivity. This compound is the

condensation product of benzaldehyde and 2-octanone. Its conjugated system makes it stable

but reactive toward nucleophiles.

Physicochemical Profile
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Property Data Significance for Disposal

Chemical Name
3-(Phenylmethylene)octan-2-

one
Official tracking name.[1]

CAS Number 27820-17-3 Use for waste manifesting.

Molecular Weight 216.32 g/mol

Low volatility; unlikely to form

significant vapor plumes

unless heated.

Physical State
Yellowish Liquid / Low-melting

Solid

Viscous; requires solvent

rinsing for complete transfer.

Solubility Lipophilic (LogP > 3)
Insoluble in water.

Bioaccumulative potential.

Reactivity Michael Acceptor (Electrophile)
Reacts with thiols/amines.

Potential sensitizer.

The "Why" Behind the Protocol
The Mechanism of Hazard: As a conjugated enone, this molecule is an electrophile. In

biological systems, it undergoes 1,4-addition (Michael addition) with nucleophilic residues (like

cysteine thiols) on proteins.

Consequence: This haptenization triggers an immune response, leading to allergic contact

dermatitis.

Disposal Implication: Waste containers must be strictly wiped down. Double-gloving is

mandatory to prevent cross-contamination of waste handles.

Part 3: Disposal Workflow & Decision Logic
The following decision tree illustrates the correct segregation logic for this compound.
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Waste Generation:
3-(Phenylmethylene)octan-2-one

What is the physical state?

Liquid / Solution Solid / Contaminated Debris

Is it dissolved in
Halogenated Solvents
(DCM, Chloroform)?

Type of Solid

Stream A:
Halogenated Organic Waste

Yes

Stream B:
Non-Halogenated Organic Waste

(Preferred for Incineration)

No (Acetone, EtOH, Hexane)

Sharps (Needles/Glass) Gloves/Wipes/Silica

Click to download full resolution via product page

Figure 1: Segregation logic for 3-(Phenylmethylene)octan-2-one waste streams.

Part 4: Detailed Operational Procedures
Personal Protective Equipment (PPE)

Gloves: Nitrile (Minimum 0.11 mm thickness). Recommendation: Double glove. If the outer

glove is splashed, remove immediately. The lipophilic nature of the ketone allows it to

permeate nitrile over time (15–30 mins).

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Respiratory: If heating or generating aerosols, work within a certified fume hood.
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Scenario A: Disposal of Pure Reagent or Reaction
Solutions
Objective: Transfer liquid waste to the appropriate carboy without contaminating the exterior.

Solvent Selection: If the compound is neat (pure liquid), dilute it with a compatible

combustible solvent (e.g., Acetone, Ethanol, or Ethyl Acetate) to facilitate flow and burning

during incineration.

Segregation:

Preferred: Pour into Non-Halogenated Organic Waste (Red Can). This stream is typically

sent for fuel blending/incineration, which effectively destroys the organic structure.

Alternative: If mixed with Dichloromethane (DCM), it must go to Halogenated Waste.

Rinsing: Triple-rinse the original container with acetone. Add rinsate to the waste container.

Labeling: Affix a hazardous waste tag.

Constituents: "Acetone (95%), 3-(Phenylmethylene)octan-2-one (5%)".

Hazard Checkboxes: Flammable, Irritant.

Scenario B: Disposal of Solid Waste (Silica Gel, TLC
Plates)
Objective: Prevent leaching of the chemical from solid supports.

Silica Gel/TLC Plates: These often contain high concentrations of the compound after

chromatography.

Packaging: Place contaminated silica or drying agents (MgSO4) into a heavy-duty

polyethylene bag (minimum 2 mil) or a wide-mouth plastic jar.

Sealing: Zip-tie or tape the bag closed. Do not leave open in the fume hood, as this allows

solvent evaporation and potential dispersal of contaminated dust.
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Bin: Place in the Solid Hazardous Waste drum.

Scenario C: Cleaning Spills
Isolate: Mark the area.

Absorb: Use vermiculite or a spill pillow.

Clean: Wipe the surface with an acetone-soaked towel, followed by a soap-and-water wash.

The ketone is lipophilic; water alone will not remove it.

Disposal: All cleanup materials go into the Solid Hazardous Waste stream.

Part 5: Regulatory Compliance & Waste Codes
Compliance relies on accurate characterization. While this specific compound is not "P-listed"

or "U-listed" by specific name in 40 CFR 261.33, it is regulated based on its characteristics and

the solvents used.

Regulatory Body Classification Code Rationale

EPA (RCRA) Ignitable Waste D001

If disposed of in

flammable solvents

(Flash point < 60°C).

EPA (RCRA) Toxic (Characteristic) D000

If mixed with other

regulated toxins.

Otherwise, classify as

"Non-RCRA

Regulated Hazardous

Waste" (state

dependent).

EU (EWC) Organic Solvents 07 01 04*

"Other organic

solvents, washing

liquids and mother

liquors."
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Self-Validation Step: Before sealing the waste container, ask: Did I list this specific chemical

name on the tag? Generic labeling (e.g., "Ketone Waste") is insufficient for safety personnel

who may need to handle unexpected reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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